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Compound of Interest

Compound Name: N-Nitroso-Acebutolol-d7

Cat. No.: B12405714 Get Quote

Technical Guide: N-Nitroso-Acebutolol-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data, handling

procedures, and applications of N-Nitroso-Acebutolol-d7. The information is compiled for

professionals in research and drug development who may work with this compound.

N-Nitroso-Acebutolol-d7 is the deuterated form of N-Nitroso-Acebutolol, a nitrosamine

impurity of the beta-blocker drug, Acebutolol. As a stable isotope-labeled compound, it serves

as a critical internal standard for the accurate quantification of N-Nitroso-Acebutolol in

pharmaceutical products.[1][2] Its use is essential for analytical method development,

validation, and quality control to ensure the safety and compliance of Acebutolol formulations.

[1]

Quantitative Data
The following table summarizes the key quantitative and identifying information for N-Nitroso-
Acebutolol-d7.
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Property Value Source(s)

Chemical Name

N-(3-Acetyl-4-(2-hydroxy-3-

(nitroso(propan-2-yl-

d7)amino)propoxy)phenyl)buty

ramide

[1][3]

Molecular Formula C₁₈H₂₀D₇N₃O₅ [1][2][3][4]

Molecular Weight 372.5 g/mol [1][2][3][4]

CAS Number Not Available (NA) [1][2][3][4]

Appearance Not Available (NA) [1]

LD50/LC50 >10,000 mg/kg [1]

Storage Temperature 2-8°C (refrigerator) [2]

Material Safety Data Sheet (MSDS) Summary
This section provides a summary of the key safety information for N-Nitroso-Acebutolol-d7,

based on available Material Safety Data Sheets.

Hazards Identification
According to the available MSDS, N-Nitroso-Acebutolol-d7 is not classified as a hazardous

substance.[1] However, as a nitrosamine compound, it should be handled with care, as other

nitrosamines are classified as probable human carcinogens. The product is intended for

research and development use only.[1]

Potential Health Effects:

Eye: No known significant effects.[1]

Skin: No known significant effects.[1]

Ingestion: No known significant effects.[1]

Inhalation: No known significant effects.[1]
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Chronic: No known significant effects.[1]

First Aid Measures
In case of exposure, the following first aid measures are recommended:

Eyes: Immediately flush with plenty of water.[1]

Skin: Wash off with soap and plenty of water.[1]

Ingestion: Seek medical assistance for gastric lavage.[1]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen or artificial respiration if

necessary.[1]

Firefighting Measures
Suitable Extinguishing Media: Carbon dioxide, dry chemical powder, foam, or water spray.[1]

Unusual Fire and Explosion Hazards: None indicated.[1]

Accidental Release Measures
Personal Precautions: Wear a self-contained breathing apparatus and avoid dust formation.

[1]

Spills/Leaks: Wash the area with plenty of water and ensure adequate ventilation.[1]

Handling and Storage
Handling: Wear appropriate personal protective equipment, including surgical gloves and

safety goggles.[1]

Storage: Store in a refrigerator at 2-8°C for long-term storage.[2]

Exposure Controls and Personal Protection
Respiratory Protection: A self-contained breathing apparatus is recommended.[1]

Eye Protection: Wear safety goggles.[1]
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Other Protective Equipment: Standard laboratory protective clothing should be worn.[1]

Toxicological Information
The toxicological data for N-Nitroso-Acebutolol-d7 is limited. The available information

indicates an LD50/LC50 of >10,000 mg/kg.[1] No information is available regarding

carcinogenicity, teratogenicity, or other specific toxicological effects.[1] It is noted that the

product is not bioactive or radioactive.[1]

Experimental Protocols
As N-Nitroso-Acebutolol-d7 is a reference standard for analytical testing, specific

experimental protocols detailing its use in biological or chemical assays are not publicly

available. Its primary application is in the development and validation of analytical methods,

such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS), for the detection and quantification of N-Nitroso-Acebutolol in drug

substances and products.[2]

A general workflow for its use would involve:

Preparation of a Stock Solution: A precise amount of N-Nitroso-Acebutolol-d7 is dissolved

in a suitable solvent to create a stock solution of a known concentration.

Spiking of Samples: A known volume of the stock solution is added to the sample being

tested (e.g., a dissolved tablet of Acebutolol).

Sample Analysis: The spiked sample is then analyzed using an appropriate analytical

instrument. The signal from N-Nitroso-Acebutolol-d7 is used as an internal standard to

accurately quantify the amount of N-Nitroso-Acebutolol present in the original sample.

Visualizations
Workflow for Accidental Spills
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Workflow for Accidental Spills

Spill of N-Nitroso-Acebutolol-d7 Occurs

Evacuate immediate area if necessary

Don appropriate PPE
(Self-contained breathing apparatus, gloves, goggles)

Ensure adequate ventilation

Contain the spill

Wash with plenty of water

Dispose of waste in accordance with regulations
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First Aid Procedures for Exposure

Exposure to N-Nitroso-Acebutolol-d7

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air Wash with soap and plenty of water Flush eyes with plenty of water Seek medical assistance for gastric lavage

Provide oxygen or artificial respiration if needed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Analytical Workflow Using N-Nitroso-Acebutolol-d7

Start: Analytical Method Development/Validation

Prepare stock solution of
N-Nitroso-Acebutolol-d7 Prepare Acebutolol sample for analysis

Spike Acebutolol sample with known amount
of N-Nitroso-Acebutolol-d7 standard

Analyze spiked sample using LC-MS or HPLC

Quantify N-Nitroso-Acebutolol using the
internal standard signal from d7 analog

Report results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Nitroso-Acebutolol-d7 material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405714#n-nitroso-acebutolol-d7-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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